Cas no 1236302-43-4 (3-(3-Chlorophenyl)-1-methylpiperidin-3-amine)

• Product Name: 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine
• CAS No: 1236302-43-4
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 4822794
• Update Time: 2025-07-18

3-(3-Chlorophenyl)-1-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-methylpiperidin-3-amine
• rac-3-(3-chloro-phenyl)-1-methyl-piperidin-3-ylamine
• 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine

• Inchi： 1S/C12H17ClN2/c1-15-7-3-6-12(14,9-15)10-4-2-5-11(13)8-10/h2,4-5,8H,3,6-7,9,14H2,1H3
• InChI Key： QVWXOBCBRGTWEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CN(C)CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine

3-(3-Chlorophenyl)-1-methylpiperidin-3-amine (CAS No. 1236302-43-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(3-Chlorophenyl)-1-methylpiperidin-3-amine (CAS No. 1236302-43-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine.

Chemical Structure and Synthesis: The molecular formula of 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine is C₁₂H₁₅ClN₂, with a molecular weight of approximately 228.71 g/mol. The compound features a piperidine ring substituted with a 3-chlorophenyl group and a methyl group at the nitrogen atom. The synthesis of 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine typically involves multi-step reactions, including the formation of the piperidine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

Physical Properties: 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits a melting point range of 95-97°C and has a boiling point above 250°C under standard atmospheric conditions. Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

Biological Activity and Pharmacological Properties: One of the key areas of interest for 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors. Studies have demonstrated that 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine exhibits selective binding to 5-HT_2A receptors, which are implicated in several neurological disorders such as schizophrenia and depression. Additionally, it has been found to have moderate affinity for dopamine D₂ receptors, suggesting its potential as an antipsychotic agent.

Clinical Applications: The therapeutic potential of 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine has been explored in preclinical studies for various indications. In animal models of depression, administration of this compound has been shown to produce antidepressant-like effects, as evidenced by reduced immobility time in the forced swim test and tail suspension test. Furthermore, preliminary studies have indicated that 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine may have neuroprotective properties, potentially offering benefits in neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

Toxicity and Safety Profile: Understanding the safety profile of any potential therapeutic agent is crucial for its development and clinical use. Preclinical toxicity studies have shown that 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine has a favorable safety margin when administered at therapeutic doses. However, like many compounds with central nervous system (CNS) activity, it may cause side effects such as sedation and changes in blood pressure at higher doses. Ongoing research aims to optimize the dosing regimen and formulation to minimize these side effects while maximizing therapeutic efficacy.

CURRENT RESEARCH AND FUTURE DIRECTIONS: The field of medicinal chemistry is continuously evolving, and ongoing research on 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine is no exception. Recent studies have focused on elucidating the molecular mechanisms underlying its biological activity and identifying potential targets for drug development. For instance, investigations into the role of this compound in modulating intracellular signaling pathways have provided insights into its neuroprotective effects. Additionally, efforts are underway to develop prodrugs or analogs with improved pharmacokinetic properties to enhance its bioavailability and reduce off-target effects.

In conclusion, 3-(3-Chlorophenyl)-1-methylpiperidin-3-amine (CAS No. 1236302-47) represents a promising lead compound in the search for new therapeutic agents for neurological disorders. Its unique chemical structure and favorable biological profile make it an attractive candidate for further preclinical and clinical evaluation. As research progresses, it is anticipated that this compound will contribute significantly to our understanding of neurotransmitter systems and offer new treatment options for patients suffering from various neurological conditions.